![molecular formula C6H12O B6220812 rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis CAS No. 357154-31-5](/img/no-structure.png)
rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis
Overview
Description
Rac-(1R,2S)-2-methylcyclobutyl]methanol, cis, also known as rac-MCBM, is a chiral alcohol molecule that is of great interest in the scientific community due to its unique structure and potential uses. This molecule has been studied extensively in recent years, and its ability to be used in a variety of applications has made it an important molecule for researchers.
Scientific Research Applications
Rac-MCBM has a wide range of applications in scientific research. One of the most common uses is as a chiral selector in chromatography. This molecule has been used in the separation of enantiomers, which are molecules that have the same molecular formula but different arrangements of atoms. This is important for researchers who are studying the properties of different enantiomers. Rac-MCBM has also been used to study the stereoselectivity of enzymes, which is the ability of an enzyme to selectively catalyze one enantiomer over another. This has been used to study the effects of enzymes on different substrates, which can be useful for drug development. Additionally, rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis has been used in the synthesis of various molecules, such as peptides and oligosaccharides.
Mechanism of Action
Rac-MCBM acts as a chiral selector in chromatography by binding to the enantiomers of a molecule and selectively separating them. This is done through the formation of hydrogen bonds between the alcohol and the enantiomer, which causes the enantiomers to be separated. Additionally, rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis can act as an inhibitor of enzymes, which can be useful for studying the effects of enzymes on different substrates. The mechanism of this inhibition is not yet fully understood, but it is believed to involve the formation of hydrogen bonds between the alcohol and the enzyme.
Biochemical and Physiological Effects
Rac-MCBM has been studied extensively for its potential biochemical and physiological effects. Studies have shown that rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis can act as an inhibitor of enzymes, which can be useful for studying the effects of enzymes on different substrates. Additionally, rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis has been shown to have antioxidant and anti-inflammatory properties, which could be beneficial for treating certain diseases. However, more research is needed to fully understand the biochemical and physiological effects of rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis.
Advantages and Limitations for Lab Experiments
Rac-MCBM has several advantages for use in laboratory experiments. One of the main advantages is its ability to be used as a chiral selector in chromatography, which can be useful for separating enantiomers. Additionally, rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis can be used as an inhibitor of enzymes, which can be useful for studying the effects of enzymes on different substrates. However, there are some limitations to using rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis in laboratory experiments. For example, the molecule has a relatively low solubility in water, which can make it difficult to use in certain experiments. Additionally, rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis is prone to oxidation, which can make it difficult to store for long periods of time.
Future Directions
There are a number of potential future directions for research on rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis. One of the most promising areas of research is the study of its biochemical and physiological effects. This could be useful for understanding the effects of rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis on various diseases and conditions. Additionally, researchers could explore the potential applications of rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis in drug development. This could be useful for creating new drugs that target specific enzymes or molecules. Finally, researchers could explore the potential of rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis as a chiral selector in chromatography, which could be useful for separating enantiomers.
Synthesis Methods
Rac-MCBM can be synthesized in a variety of ways. One of the most common methods is through the reaction of the chiral alcohols 1-methylcyclobutanol and 2-methylcyclobutanol. This reaction yields a racemic mixture of the two alcohols, which can then be separated into their individual components. Another method is through the reaction of the chiral alcohols 1-methylcyclobutanol and 2-methylcyclobutanol with a base such as sodium hydroxide or potassium hydroxide. This yields a mixture of the two alcohols, which can then be separated into their individual components.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-[(1R,2S)-2-methylcyclobutyl]methanol, cis involves the reduction of a ketone intermediate derived from the starting material, followed by a diastereoselective addition of a Grignard reagent to form the desired product.", "Starting Materials": [ "2-methylcyclobutanone", "Mg", "ethylmagnesium bromide", "methanol", "water", "sodium sulfate" ], "Reaction": [ "2-methylcyclobutanone is treated with Mg and ethylmagnesium bromide to form the corresponding Grignard reagent", "The Grignard reagent is then added to a solution of methanol and water to form the diastereomeric mixture of the alcohol intermediate", "The alcohol intermediate is then reduced using a suitable reducing agent such as sodium borohydride or lithium aluminum hydride to form the desired product", "The product is then purified using standard techniques such as column chromatography or recrystallization" ] } | |
CAS RN |
357154-31-5 |
Molecular Formula |
C6H12O |
Molecular Weight |
100.2 |
Purity |
95 |
Origin of Product |
United States |
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